Cas no 1267971-55-0 (2-(3,5-dimethylphenyl)ethane-1-thiol)

• Product Name: 2-(3,5-dimethylphenyl)ethane-1-thiol
• CAS No: 1267971-55-0
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• MDL: MFCD11521158
• CID: 5178109
• PubChem ID: 55275627
• Update Time: 2026-03-05

2-(3,5-dimethylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-DIMETHYLPHENYL)ETHANE-1-THIOL
• 2-(3,5-dimethylphenyl)ethanethiol
• 2-(3,5-dimethylphenyl)ethane-1-thiol

• MDL： MFCD11521158
• Inchi： 1S/C10H14S/c1-8-5-9(2)7-10(6-8)3-4-11/h5-7,11H,3-4H2,1-2H3
• InChI Key： NBOFTORRZVRZAD-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 166.08162162g/mol
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes